Cas no 1609680-93-4 (1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)-)
1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)- Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)-
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- Inchi: 1S/C12H18N2.ClH/c13-12(10-14-8-4-5-9-14)11-6-2-1-3-7-11;/h1-3,6-7,12H,4-5,8-10,13H2;1H/t12-;/m1./s1
- InChI Key: GWJSDZLXRREOIA-UTONKHPSSA-N
- SMILES: [C@@H](C1C=CC=CC=1)(N)CN1CCCC1.Cl
1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1637443-1g |
(S)-1-Phenyl-2-(pyrrolidin-1-yl)ethanamine dihydrochloride |
1609680-93-4 | 98% | 1g |
¥4784 | 2023-03-15 |
1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)-
Introduction to 1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)- (CAS No. 1609680-93-4)
1-Pyrrolidineethanamine, α-phenyl-, hydrochloride (1:2), (αS)- (CAS No. 1609680-93-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride, is a derivative of pyrrolidine and phenylalanine, making it a valuable building block for the synthesis of various bioactive molecules and pharmaceuticals.
The structure of (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride is characterized by a pyrrolidine ring attached to an ethylamine group, with a phenyl substituent on the α-carbon. The presence of the chiral center at the α-position imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.
Recent research has highlighted the potential of (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride in the development of novel therapeutic agents. Studies have shown that this compound can act as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) drugs. Its ability to modulate neurotransmitter systems makes it a promising candidate for treating conditions such as depression, anxiety, and neurodegenerative disorders.
In addition to its role in drug development, (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride has been investigated for its potential as a research tool in understanding protein-protein interactions and signal transduction pathways. Its structural similarity to natural amino acids allows it to be incorporated into peptides and proteins, providing insights into the structural and functional aspects of these biomolecules.
The synthesis of (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride typically involves chiral resolution techniques or asymmetric synthesis methods. One common approach is the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis. This ensures that the desired enantiomer is obtained with high purity, which is essential for its biological applications.
The physicochemical properties of (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride have been extensively studied. It is a white crystalline solid with a melting point ranging from 175°C to 177°C. The compound is highly soluble in water and polar organic solvents, making it easy to handle in laboratory settings. Its stability under various conditions has been evaluated, and it has been found to be stable at room temperature when stored in a dry environment.
In terms of safety and handling, while (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.
The pharmacological profile of (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride has been explored through various in vitro and in vivo studies. In cell-based assays, it has shown potent activity against specific receptors and enzymes involved in neurotransmitter regulation. Animal models have further confirmed its efficacy in modulating behavioral responses associated with mood disorders and cognitive function.
Clinical trials are currently underway to evaluate the safety and efficacy of drugs derived from (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride. Preliminary results are promising, with several compounds showing favorable pharmacokinetic properties and minimal side effects. These findings underscore the potential of this compound as a lead molecule for developing new therapeutic agents.
In conclusion, (αS)-N-Phenylpyrrolidin-2-ylethanamine dihydrochloride (CAS No. 1609680-93-4) is a versatile compound with significant implications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.
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